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Compound of Interest

Compound Name: Aurintricarboxylic Acid

Cat. No.: B15623186 Get Quote

For laboratory professionals, including researchers, scientists, and drug development experts,

adherence to strict safety and disposal protocols is paramount for maintaining a secure and

compliant workspace. This guide provides essential, immediate safety and logistical information

for the proper disposal of Aurintricarboxylic Acid (ATA), a common reagent used in various

biochemical assays.

Immediate Safety and Handling Precautions
Aurintricarboxylic Acid is recognized as a skin and eye irritant.[1][2] When handling this

chemical, it is crucial to wear appropriate personal protective equipment (PPE), including

gloves, protective clothing, and eye protection. In case of accidental contact, follow these first-

aid measures:

Eye Contact: Immediately rinse cautiously with water for several minutes. If contact lenses

are present, remove them if it is easy to do so. Continue rinsing and seek medical attention if

irritation persists.[2]

Skin Contact: Wash the affected area with plenty of soap and water. Contaminated clothing

should be removed and washed before reuse.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide respiratory support.

Ingestion: Rinse the mouth with water. Do not induce vomiting and seek medical attention.
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Quantitative Data for Aurintricarboxylic Acid
The following table summarizes key quantitative data for Aurintricarboxylic Acid and its

triammonium salt, which is essential for risk assessment and handling procedures.

Property Value Source(s)

Oral LD50 (Rat) 9 g/kg [1][2]

Melting Point Decomposes at 200-225 °C [1][2]

Molecular Formula C₂₂H₁₄O₉

Molecular Weight 422.34 g/mol

Disposal Protocol and Decision-Making
The primary guideline for the disposal of Aurintricarboxylic Acid is to adhere to all federal,

state, and local regulations.[3] It must not be disposed of with household garbage and should

not be allowed to enter sewage systems.

Experimental Protocol for Disposal
While no specific experimental protocols for the chemical degradation of Aurintricarboxylic
Acid for disposal are readily available, the recommended procedure focuses on its proper

segregation and disposal as solid waste.

Regulatory Compliance Check: The first and most critical step is to verify if

Aurintricarboxylic Acid is classified as a hazardous waste under your local, state, and

federal regulations.[1][3][4]

Waste Collection:

For solid Aurintricarboxylic Acid, carefully sweep the material to avoid dust generation

and place it into a suitable, sealed, and leak-proof container.[2][4][5]

For solutions containing Aurintricarboxylic Acid, absorb the liquid with an inert material

like diatomite or universal binders. The contaminated absorbent should then be placed in a

sealed container.
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Labeling: Clearly label the waste container with "Non-hazardous Laboratory Waste" and the

chemical name "Aurintricarboxylic Acid."[1]

Final Disposal: Dispose of the sealed container in accordance with your institution's waste

management guidelines and local regulations. Some sources, such as Flinn Scientific,

suggest that if regulations permit, it can be disposed of as a non-hazardous solid waste in a

sanitary landfill (Method #26a).[1][2]

Note: Do not dispose of Aurintricarboxylic Acid down the drain unless specifically permitted

by your local wastewater treatment authority.[1]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Aurintricarboxylic Acid.
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Caption: Disposal decision workflow for Aurintricarboxylic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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